1-[2-(2-Benzylphenoxy)ethyl]-3-naphthalen-1-ylurea

• Molecular Formula: C26H24N2O2
• Molecular Weight: 396.5 g/mol
• IUPAC Name: 1-[2-(2-benzylphenoxy)ethyl]-3-naphthalen-1-ylurea
• InChI: InChI=1S/C26H24N2O2/c29-26(28-24-15-8-13-21-11-4-6-14-23(21)24)27-17-18-30-25-16-7-5-12-22(25)19-20-9-2-1-3-10-20/h1-16H,17-19H2,(H2,27,28,29)
• InChI Key: LYWWMXHBVBNJFX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC2=CC=CC=C2OCCNC(=O)NC3=CC=CC4=CC=CC=C43

Description

1-[2-(2-Benzylphenoxy)ethyl]-3-naphthalen-1-ylurea is an organic compound with the molecular formula C26H24N2O2 and a molecular weight of 396.48096 This compound is known for its unique structure, which combines a benzylphenoxy group with a naphthalenylurea moiety

Preparation Methods

The synthesis of 1-[2-(2-Benzylphenoxy)ethyl]-3-naphthalen-1-ylurea typically involves the reaction of 2-(2-benzylphenoxy)ethylamine with naphthalen-1-yl isocyanate . The reaction is carried out under controlled conditions, often in the presence of a suitable solvent and catalyst to facilitate the formation of the desired product. Industrial production methods may involve scaling up this reaction using continuous flow reactors to ensure consistent quality and yield.

Chemical Reactions Analysis

1-[2-(2-Benzylphenoxy)ethyl]-3-naphthalen-1-ylurea undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the reduction of specific functional groups within the molecule.

Substitution: The compound can undergo substitution reactions, particularly at the benzylphenoxy and naphthalenylurea moieties, using reagents such as halogens or alkylating agents.

Scientific Research Applications

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: The compound has shown potential in biological studies, particularly in the investigation of its interactions with biological macromolecules.

Medicine: Research has explored its potential as a therapeutic agent, particularly in the context of its interactions with specific molecular targets.

Industry: The compound’s unique chemical properties make it useful in the development of new materials and industrial processes.

Mechanism of Action

The mechanism of action of 1-[2-(2-Benzylphenoxy)ethyl]-3-naphthalen-1-ylurea involves its interaction with specific molecular targets, leading to various biological effects. The compound may bind to proteins or enzymes, modulating their activity and influencing cellular pathways. Detailed studies are required to elucidate the exact molecular targets and pathways involved .

Comparison with Similar Compounds

1-[2-(2-Benzylphenoxy)ethyl]-3-naphthalen-1-ylurea can be compared with similar compounds such as 1-[2-(2-benzoylphenoxy)ethyl]uracils, which also contain benzylphenoxy groups but differ in their core structures

Conclusion

This compound is a compound of significant interest due to its unique structure and potential applications in various scientific fields